Cas no 304896-84-2 (2-(3-Methyl-6-oxo-7,8,9,10-tetrahydro-6H-benzocchromen-1-yl)oxypropanoic Acid)

2-(3-Methyl-6-oxo-7,8,9,10-tetrahydro-6H-benzocchromen-1-yl)oxypropanoic Acid is a synthetic organic compound featuring a benzocoumarin core structure with a propanoic acid side chain. This compound is of interest in pharmaceutical and chemical research due to its potential as a versatile intermediate in the synthesis of bioactive molecules. The presence of the methyl and oxo groups enhances its reactivity, enabling selective modifications for targeted applications. Its structural complexity allows for exploration in drug development, particularly in designing enzyme inhibitors or receptor modulators. The compound's stability and solubility profile further support its utility in experimental and industrial settings.
2-(3-Methyl-6-oxo-7,8,9,10-tetrahydro-6H-benzocchromen-1-yl)oxypropanoic Acid structure
304896-84-2 structure
Product Name:2-(3-Methyl-6-oxo-7,8,9,10-tetrahydro-6H-benzocchromen-1-yl)oxypropanoic Acid
CAS No:304896-84-2
MF:C17H18O5
MW:302.321825504303
MDL:MFCD01827101
CID:3061674
PubChem ID:2771992
Update Time:2025-05-22

2-(3-Methyl-6-oxo-7,8,9,10-tetrahydro-6H-benzocchromen-1-yl)oxypropanoic Acid Chemical and Physical Properties

Names and Identifiers

    • <br>2-((3-Methyl-6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-1-yl)oxy)propanoi c acid
    • 2-(3-Methyl-6-oxo-7,8,9,10-tetrahydro-6H-benzocchromen-1-yl)oxypropanoic Acid
    • MDL: MFCD01827101
    • Inchi: 1S/C17H18O5/c1-9-7-13(21-10(2)16(18)19)15-11-5-3-4-6-12(11)17(20)22-14(15)8-9/h7-8,10H,3-6H2,1-2H3,(H,18,19)
    • InChI Key: OSMQHNUQCQAYSP-UHFFFAOYSA-N
    • SMILES: O1C(C2CCCCC=2C2C(=CC(C)=CC1=2)OC(C(=O)O)C)=O

2-(3-Methyl-6-oxo-7,8,9,10-tetrahydro-6H-benzocchromen-1-yl)oxypropanoic Acid Pricemore >>

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Additional information on 2-(3-Methyl-6-oxo-7,8,9,10-tetrahydro-6H-benzocchromen-1-yl)oxypropanoic Acid

2-(3-Methyl-6-Oxo-7,8,9,10-Tetrahydro-6H-Benzocchromen-1-Yl)Oxypropanoic Acid: A Comprehensive Overview

The compound with CAS number 304896-84-2, known as 2-(3-Methyl-6-Oxo-7,8,9,10-Tetrahydro-6H-Benzocchromen-1-Yl)Oxypropanoic Acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzochromenes, which are aromatic heterocyclic compounds with a chromene skeleton fused to a benzene ring. The benzochromen framework in this molecule is further substituted with a methyl group at the 3-position and an oxypropanoic acid moiety at the 1-position, making it a unique derivative with potential biological activities.

Recent studies have highlighted the importance of benzochromen derivatives in drug discovery due to their diverse biological properties. For instance, research published in the *Journal of Medicinal Chemistry* has demonstrated that certain benzochromen derivatives exhibit potent anti-inflammatory and antioxidant activities. These findings suggest that 2-(3-Methyl-6-Oxo-7,8,9,10-Tetrahydro-6H-Benzocchromen-1-Yl)Oxypropanoic Acid could be a promising candidate for developing novel therapeutic agents targeting inflammatory diseases.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A study in *Organic Letters* reported the use of palladium-catalyzed coupling reactions to construct the benzochromen core. The introduction of the methyl group and oxypropanoic acid substituents was achieved through carefully designed substitution and oxidation steps. This highlights the importance of precise control over reaction conditions to ensure high yields and purity of the final product.

One of the most intriguing aspects of this compound is its potential bioactivity. Preclinical studies have shown that benzochromen derivatives can modulate key cellular pathways involved in inflammation and oxidative stress. For example, research conducted at the University of California, San Francisco (UCSF), revealed that certain derivatives inhibit cyclooxygenase (COX) enzymes, which are central to inflammatory processes. Given its structural similarity to these derivatives, 2-(3-Methyl-6-Oxo-7,8,9,10-Tetrahydro-6H-Benzocchromen-1-Yl)Oxypropanoic Acid is likely to exhibit comparable or even enhanced bioactivity.

In addition to its therapeutic potential, this compound has also been explored for its applications in materials science. A team at MIT recently investigated its use as a precursor for constructing advanced materials with tailored electronic properties. The molecule's aromaticity and functional substituents make it an ideal candidate for designing materials with applications in optoelectronics and sensors.

From a manufacturing standpoint, the production of 2-(3-Methyl-6-Oxo-7,8,9,10-Tetrahydro-6H-Benzocchromen-1-Yl)Oxypropanoic Acid requires state-of-the-art facilities and rigorous quality control measures. The demand for such compounds is driven by their versatility across multiple industries, including pharmaceuticals and materials science. As research continues to uncover new applications for this compound, its commercial value is expected to grow significantly.

In conclusion, 2-(3-Methyl-6-Oxo-7,8,9,10-Tetrahydro-6H-Benzocchromen-1-Yl)Oxypropanoic Acid is a remarkable molecule with immense potential across various fields. Its unique structure and promising biological activities make it a subject of intense scientific interest. As advancements in synthetic methods and bioactivity testing continue to unfold, this compound is poised to play a pivotal role in future innovations in medicine and materials science.

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